Cas no 887779-44-4 (methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate)
887779-44-4 structure
Product Name:methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate
CAS No:887779-44-4
MF:C9H6F2N2O2
MW:212.152948856354
CID:6833836
PubChem ID:69469860
Update Time:2025-02-18
methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- MFCD24609357
- AT11081
- METHYL 5,6-DIFLUORO-1H-BENZO[D]IMIDAZOLE-2-CARBOXYLATE
- SCHEMBL5510194
- 887779-44-4
- SY341721
- methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate
-
- Inchi: 1S/C9H6F2N2O2/c1-15-9(14)8-12-6-2-4(10)5(11)3-7(6)13-8/h2-3H,1H3,(H,12,13)
- InChI Key: RCXZSWHWZBTFGU-UHFFFAOYSA-N
- SMILES: FC1C(=CC2=C(C=1)NC(C(=O)OC)=N2)F
Computed Properties
- Exact Mass: 212.03973376Da
- Monoisotopic Mass: 212.03973376Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55Ų
methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
887779-44-4 (methyl 5,6-difluoro-1H-benzo[d]imidazole-2-carboxylate) Related Products
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